![molecular formula C20H20N4O3 B6192357 2-[1-(2-hydroxyethyl)-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-5-yl]-6-(3-methylphenyl)pyridine-3-carboxylic acid CAS No. 1332129-04-0](/img/no-structure.png)
2-[1-(2-hydroxyethyl)-1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-5-yl]-6-(3-methylphenyl)pyridine-3-carboxylic acid
Cat. No.:
B6192357
CAS No.:
1332129-04-0
M. Wt:
364.4
InChI Key:
Attention:
For research use only. Not for human or veterinary use.
Description
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Synthesis Analysis
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This would involve looking at properties such as the compound’s melting point, boiling point, solubility, density, and reactivity .Mechanism of Action
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-(2-hydroxyethyl)pyrrolo[3,4-c]pyrazole, which is synthesized from 2-bromoethylamine and 1H-pyrrolo[3,4-c]pyrazole. The second intermediate is 6-(3-methylphenyl)pyridine-3-carboxylic acid, which is synthesized from 3-methylbenzaldehyde and malonic acid. These two intermediates are then coupled using standard peptide coupling chemistry to form the final product.", "Starting Materials": [ "2-bromoethylamine", "1H-pyrrolo[3,4-c]pyrazole", "3-methylbenzaldehyde", "malonic acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "N,N-dimethylformamide (DMF)", "diethyl ether", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "sodium bicarbonate (NaHCO3)", "sodium chloride (NaCl)", "water (H2O)" ], "Reaction": [ "Synthesis of 2-(2-hydroxyethyl)pyrrolo[3,4-c]pyrazole:", "Step 1: Dissolve 2-bromoethylamine (1.0 equiv) and 1H-pyrrolo[3,4-c]pyrazole (1.1 equiv) in DMF.", "Step 2: Add NaHCO3 (2.0 equiv) and stir for 30 minutes at room temperature.", "Step 3: Add NaCl (1.0 equiv) and stir for an additional 30 minutes.", "Step 4: Extract the product with diethyl ether and wash with water and brine.", "Step 5: Dry the organic layer over Na2SO4 and evaporate the solvent to obtain the crude product.", "Step 6: Purify the product by column chromatography to obtain 2-(2-hydroxyethyl)pyrrolo[3,4-c]pyrazole as a white solid.", "Synthesis of 6-(3-methylphenyl)pyridine-3-carboxylic acid:", "Step 1: Dissolve 3-methylbenzaldehyde (1.0 equiv) and malonic acid (1.1 equiv) in ethanol.", "Step 2: Add HCl (catalytic amount) and heat the mixture to reflux for 4 hours.", "Step 3: Cool the mixture to room temperature and add NaOH (1.0 equiv) to adjust the pH to 7-8.", "Step 4: Extract the product with diethyl ether and wash with water and brine.", "Step 5: Dry the organic layer over Na2SO4 and evaporate the solvent to obtain the crude product.", "Step 6: Purify the product by column chromatography to obtain 6-(3-methylphenyl)pyridine-3-carboxylic acid as a white solid.", "Coupling of intermediates to form final product:", "Step 1: Dissolve 2-(2-hydroxyethyl)pyrrolo[3,4-c]pyrazole (1.0 equiv) and 6-(3-methylphenyl)pyridine-3-carboxylic acid (1.1 equiv) in DMF.", "Step 2: Add DCC (1.2 equiv) and DMAP (catalytic amount) and stir for 4 hours at room temperature.", "Step 3: Filter the mixture to remove the dicyclohexylurea byproduct.", "Step 4: Evaporate the solvent and dissolve the residue in water.", "Step 5: Adjust the pH to 7-8 with NaOH and extract the product with diethyl ether.", "Step 6: Wash the organic layer with water and brine, dry over Na2SO4, and evaporate the solvent to obtain the crude product.", "Step 7: Purify the product by column chromatography to obtain the final product as a white solid." ] } | |
CAS No. |
1332129-04-0 |
Molecular Formula |
C20H20N4O3 |
Molecular Weight |
364.4 |
Purity |
95 |
Origin of Product |
United States |
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